2-Phenylsulfanylsulfonylethylsulfonylsulfanylbenzene

• CAS No.: 119986-70-8
• Molecular Formula: C14H14O4S4
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 2-phenylsulfanylsulfonylethylsulfonylsulfanylbenzene
• InChI: InChI=1S/C14H14O4S4/c15-21(16,19-13-7-3-1-4-8-13)11-12-22(17,18)20-14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key: UHLRIIDWWIRVLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SS(=O)(=O)CCS(=O)(=O)SC2=CC=CC=C2

Description

2-Phenylsulfanylsulfonylethylsulfonylsulfanylbenzene is an organic compound characterized by the presence of multiple sulfur atoms and benzene rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Phenylsulfanylsulfonylethylsulfonylsulfanylbenzene typically involves multi-step organic reactions. One common method includes the reaction of benzene derivatives with sulfur-containing reagents under controlled conditions. The process may involve the use of catalysts, solvents, and specific temperature and pressure settings to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as distillation, crystallization, and chromatography are often employed to purify the final product.

Chemical Reactions Analysis

Types of Reactions

2-Phenylsulfanylsulfonylethylsulfonylsulfanylbenzene can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Halogens, nucleophiles, and other substituting agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or sulfides.

Scientific Research Applications

2-Phenylsulfanylsulfonylethylsulfonylsulfanylbenzene has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Phenylsulfanylsulfonylethylsulfonylsulfanylbenzene involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Phenylsulfonylethylsulfonylbenzene
• 2-Phenylsulfanylethylsulfanylbenzene

Uniqueness

2-Phenylsulfanylsulfonylethylsulfonylsulfanylbenzene is unique due to its multiple sulfur atoms and benzene rings, which confer distinct chemical and physical properties. These features make it valuable for specific applications where other similar compounds may not be as effective.